Cas no 1351647-16-9 (3-bromo-5-{4-5-(furan-2-yl)-1,3,4-thiadiazol-2-ylpiperidine-1-carbonyl}pyridine)

• Product Name: 3-bromo-5-{4-5-(furan-2-yl)-1,3,4-thiadiazol-2-ylpiperidine-1-carbonyl}pyridine
• CAS No: 1351647-16-9
• MF: C₁₇H₁₅BrN₄O₂S
• MW: 419.295601129532
• CID: 5984471
• PubChem ID: 71780438
• Update Time: 2025-05-26

3-bromo-5-{4-5-(furan-2-yl)-1,3,4-thiadiazol-2-ylpiperidine-1-carbonyl}pyridine Chemical and Physical Properties

Names and Identifiers

• 3-bromo-5-{4-5-(furan-2-yl)-1,3,4-thiadiazol-2-ylpiperidine-1-carbonyl}pyridine
• 1351647-16-9
• AKOS024511266
• VU0645368-1
• (5-bromopyridin-3-yl)(4-(5-(furan-2-yl)-1,3,4-thiadiazol-2-yl)piperidin-1-yl)methanone
• 3-bromo-5-{4-[5-(furan-2-yl)-1,3,4-thiadiazol-2-yl]piperidine-1-carbonyl}pyridine
• (5-bromopyridin-3-yl)-[4-[5-(furan-2-yl)-1,3,4-thiadiazol-2-yl]piperidin-1-yl]methanone
• F5496-0872

• Inchi： 1S/C17H15BrN4O2S/c18-13-8-12(9-19-10-13)17(23)22-5-3-11(4-6-22)15-20-21-16(25-15)14-2-1-7-24-14/h1-2,7-11H,3-6H2
• InChI Key： YBWAZLFWAIPRMN-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)C(N1CCC(C2=NN=C(C3=CC=CO3)S2)CC1)=O

Computed Properties

• Exact Mass: 418.00991g/mol
• Monoisotopic Mass: 418.00991g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 478
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 100Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives

Additional information on 3-bromo-5-{4-5-(furan-2-yl)-1,3,4-thiadiazol-2-ylpiperidine-1-carbonyl}pyridine

Comprehensive Overview of 3-bromo-5-{4-[5-(furan-2-yl)-1,3,4-thiadiazol-2-yl]piperidine-1-carbonyl}pyridine (CAS No. 1351647-16-9)

The compound 3-bromo-5-{4-[5-(furan-2-yl)-1,3,4-thiadiazol-2-yl]piperidine-1-carbonyl}pyridine (CAS No. 1351647-16-9) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a furan-thiadiazole core and a piperidine-carbonylpyridine moiety, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or antimicrobial agent, aligning with current trends in drug discovery targeting resistant pathogens and cancer therapies.

In recent years, the demand for novel heterocyclic compounds has surged due to their versatility in medicinal chemistry. The 1,3,4-thiadiazole ring in this compound is known for its bioisosteric properties, often enhancing pharmacokinetic profiles. Coupled with the bromopyridine group, this molecule exhibits enhanced reactivity, making it valuable for cross-coupling reactions—a hot topic in synthetic organic chemistry. This aligns with frequent searches for "Suzuki-Miyaura coupling" and "C-H activation" methodologies in academic and industrial settings.

The furan-2-yl substituent further diversifies the compound’s applications, as furan derivatives are widely explored for their bioactive properties. Current studies highlight their role in antioxidant and anti-inflammatory activities, resonating with growing public interest in natural product-inspired therapeutics. SEO analytics reveal rising queries like "furan-based drug design" and "thiadiazole medicinal uses," underscoring the relevance of this compound’s structural motifs.

From a synthetic perspective, CAS No. 1351647-16-9 offers a modular scaffold for structure-activity relationship (SAR) studies. Its piperidine linker allows for spatial optimization of pharmacophores, a strategy frequently discussed in "fragment-based drug discovery" forums. The compound’s carbonylpyridine group also enables hydrogen bonding interactions, critical for target binding—a feature often searched in "molecular docking" tutorials.

Environmental and regulatory considerations are increasingly shaping compound selection in R&D. 3-bromo-5-{4-[5-(furan-2-yl)-1,3,4-thiadiazol-2-yl]piperidine-1-carbonyl}pyridine is designed with green chemistry principles, minimizing heavy metal residues—a response to the trending search term "sustainable synthetic routes." Its halogenated pyridine component is engineered for biodegradability, addressing concerns highlighted in "eco-friendly pharmaceuticals" discussions.

In material science, this compound’s conjugated system (furan-thiadiazole-pyridine) shows promise for organic electronics, coinciding with spikes in searches for "OLED materials." The bromine atom serves as a handle for further functionalization, appealing to researchers exploring "click chemistry" applications.

Analytical characterization of CAS 1351647-16-9 typically involves advanced techniques like LC-MS and NMR spectroscopy—methods frequently queried by analytical chemists. The compound’s chromatographic behavior is optimized for HPLC purity checks, a staple in "QC method development" workflows.

As patent landscapes evolve, 3-bromo-5-{4-[5-(furan-2-yl)-1,3,4-thiadiazol-2-yl]piperidine-1-carbonyl}pyridine represents a strategic IP opportunity. Its structural novelty satisfies "patentable chemical entities" criteria, while its derivatization potential supports "prodrug design" strategies—both trending topics in pharmaceutical IP seminars.

In conclusion, CAS No. 1351647-16-9 exemplifies modern multifunctional chemistry, bridging medicinal, materials, and synthetic disciplines. Its design caters to contemporary needs for target selectivity and synthetic efficiency, making it a subject of ongoing investigation across multiple high-impact research domains.